Cas no 4621-66-3 (Pyridine-3-carbothioamide)

• Product Name: Pyridine-3-carbothioamide
• CAS No: 4621-66-3
• MF: C₆H₆N₂S
• MW: 138.190239429474
• MDL: MFCD00006399
• CID: 45210
• PubChem ID: 737155
• Update Time: 2025-05-20

Pyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Pyridine-3-carbothioamide
• Pyridine-3-thiocarboxamide
• Thionicotinamide
• 3-Pyridylthiocarboxamide
• MFCD00006399
• NSC18336
• M58
• SCHEMBL8692651
• 3-Pyridinethiocarboxamide
• 3-(AMINOTHIOCARBONYL)PYRIDINE
• F0001-1251
• Thio-3-pyridinecarboxamide
• NICOTINAMIDE, THIO-
• BDBM60920
• 3-Pyridinecarbothioamide
• EN300-17569
• SY026920
• Q27264385
• BRN 0109593
• HMS1760C13
• BB 0258227
• NS00031590
• EINECS 225-036-6
• SCHEMBL259899
• 3-Thioamidopyridine
• 4621-66-3
• UNII-6A0HXX0753
• AKOS000119582
• A827011
• Nicotinothioamide
• InChI=1/C6H6N2S/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9
• CHEMBL3741182
• 5-22-02-00187 (Beilstein Handbook Reference)
• Amino-3-pyridylmethane-1-thione
• 3-Thiocarbamoylpyridine
• T0765
• FT-0635375
• DTXSID9063536
• NSC 18336
• CS-0072201
• Z56960184
• AS-11018
• 3-Pyridylthioformamide
• NSC-18336
• AMY13354
• Pyridine-3-carbothioic acid amide
• 6A0HXX0753
• DB-038154
• ALBB-014818
• STK400207

• MDL： MFCD00006399
• Inchi： 1S/C6H6N2S/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)
• InChI Key： XQWBMZWDJAZPPX-UHFFFAOYSA-N
• SMILES： S=C(C1C=NC=CC=1)N
• BRN： 109593

Computed Properties

• Exact Mass: 138.02500
• Monoisotopic Mass: 138.025169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.235 (estimate)
• Melting Point: 179-191°C
• Boiling Point: 278.9°Cat760mmHg
• Flash Point: 160 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 71.00000
• LogP: 1.41610
• Solubility: Uncertain

Pyridine-3-carbothioamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S24/25-S36-S26
• RTECS：QS4488000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R22
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine-3-carbothioamide

Recent Advances in the Study of Pyridine-3-carbothioamide (CAS: 4621-66-3) in Chemical Biology and Pharmaceutical Research

Pyridine-3-carbothioamide (CAS: 4621-66-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyridine ring and carbothioamide functional group, has been explored for its potential in drug discovery, enzyme inhibition, and as a building block in medicinal chemistry. Recent studies have shed light on its unique properties, making it a promising candidate for various therapeutic applications.

One of the key areas of research involving Pyridine-3-carbothioamide is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Pyridine-3-carbothioamide exhibit potent inhibitory activity against specific kinases, including those implicated in tumor growth. The study highlighted the compound's ability to bind to the ATP-binding site of kinases, thereby blocking their activity and offering a potential therapeutic strategy for kinase-driven malignancies.

In addition to its kinase inhibitory properties, Pyridine-3-carbothioamide has also been investigated for its antimicrobial potential. A recent study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings suggest that Pyridine-3-carbothioamide could serve as a scaffold for the development of novel antibiotics, particularly in the face of rising antibiotic resistance.

Another intriguing application of Pyridine-3-carbothioamide lies in its use as a chelating agent for metal ions. A 2022 study in the journal Bioinorganic Chemistry explored the compound's ability to form stable complexes with transition metals such as copper and zinc. These metal complexes were found to exhibit enhanced biological activity, including antioxidant and anti-inflammatory effects. The study proposed that such complexes could be leveraged for the treatment of oxidative stress-related diseases, such as neurodegenerative disorders.

Despite these promising findings, challenges remain in the optimization of Pyridine-3-carbothioamide for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling subject for ongoing investigation in the field of chemical biology and pharmaceutical sciences.